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Compound of Interest

Compound Name: 6,6'-Dithiodinicotinic acid

Cat. No.: B103229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6,6'-Dithiodinicotinic
acid (CAS RN: 15658-35-2), a reagent commonly used in biochemical assays and as a specific

thiol blocker. Adherence to these guidelines is crucial for ensuring personnel safety and

maintaining experimental integrity.

Hazard Identification and Classification
6,6'-Dithiodinicotinic acid is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. The compound is a solid, and airborne

dust presents the main inhalation risk.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[2]

Eye Irritation 2
H319: Causes serious eye

irritation.[1][2]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[2]

Signal Word: Warning[1]

Hazard Pictogram:

alt text

Toxicological Data
The available toxicological data for 6,6'-Dithiodinicotinic acid is limited. The acute toxicity has

been evaluated in mice via intraperitoneal administration.

Parameter Species Route Value Reference

LD50 Mouse Intraperitoneal >900 mg/kg [2][3]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures are essential to minimize exposure risk. A key principle is to avoid

the generation of dust.

Engineering Controls
Ventilation: Work with 6,6'-Dithiodinicotinic acid should be conducted in a well-ventilated

area.[1] A local exhaust ventilation system, such as a chemical fume hood, is recommended

to prevent the dispersion of dust.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/D2564_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6_6_-Dithiodinicotinic-acid
https://www.tcichemicals.com/BE/en/sds/D2564_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6_6_-Dithiodinicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/6_6_-Dithiodinicotinic-acid
https://www.tcichemicals.com/BE/en/sds/D2564_EU_6N.pdf
https://www.benchchem.com/product/b103229?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6_6_-Dithiodinicotinic-acid
https://www.haz-map.com/Agents/11293
https://www.benchchem.com/product/b103229?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D2564_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2564_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Showers and Eyewash Stations: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 6,6'-
Dithiodinicotinic acid:

PPE Type Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[5]

To prevent eye contact with

dust particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[6] A lab

coat or other protective

clothing should be worn to

prevent skin contact.[5][6]

To prevent skin irritation upon

contact.

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator is

recommended.[6] In situations

where dust generation is likely,

a NIOSH-approved N95 dust

mask should be used.

To prevent respiratory tract

irritation from inhaled dust.

First Aid Measures
In the event of exposure, prompt first aid is crucial.
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them in a position comfortable for breathing.[1]

[5] If the person feels unwell, seek medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected area with plenty of soap

and water.[1][5] If skin irritation occurs, seek

medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1][5] If contact lenses are present and easy to

remove, take them out.[1][5] Continue rinsing.[5]

If eye irritation persists, seek medical attention.

[1]

Ingestion

Rinse the mouth with water.[1][5] Do NOT

induce vomiting.[4] Seek medical attention if the

person feels unwell.[1][5]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[5]

Experimental Protocols Overview
While detailed experimental protocols for the toxicological studies of 6,6'-Dithiodinicotinic
acid are not publicly available, the methodologies would likely follow standardized guidelines.

Acute Toxicity (LD50) Study: The objective of an LD50 (Lethal Dose, 50%) study is to

determine the single dose of a substance that is expected to cause death in 50% of a test

animal population. In the case of the cited study on 6,6'-Dithiodinicotinic acid, the

substance was administered intraperitoneally to mice. The protocol would involve
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administering various doses of the compound to different groups of mice and observing them

for a set period, typically 14 days, for signs of toxicity and mortality. A statistical analysis of

the mortality data would then be used to calculate the LD50 value.

Logical Workflow for Handling 6,6'-Dithiodinicotinic
Acid
The following diagram illustrates the general workflow for safely handling 6,6'-
Dithiodinicotinic acid in a laboratory setting.
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Receipt and Storage
- Verify integrity of container

- Store in a cool, dry, well-ventilated area
- Update chemical inventory

Risk Assessment
- Review SDS

- Identify hazards
- Determine necessary controls

Preparation
- Don appropriate PPE

- Work in a chemical fume hood
- Avoid dust generation

Experimental Use
- Handle with care

- Avoid contact and inhalation
- Follow established protocols

Decontamination
- Clean work surfaces

- Decontaminate equipment

Emergency Response
- Know location of safety showers/eyewash

- Follow first aid procedures

Waste Disposal
- Segregate waste

- Dispose of in accordance with regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 6,6'-Dithiodinicotinic Acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b103229?utm_src=pdf-body-img
https://www.benchchem.com/product/b103229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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